[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H16FNO/c1-16-9-2-3-10(11(14)4-9)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3
• InChI Key: LRGMJQJMCJXSPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C23CC(C2)(C3)CN)F
• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol

Description

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as FMPBM, is a novel compound with potential applications in scientific research.

Mechanism of Action

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine's mechanism of action involves binding to the sigma-1 receptor and modulating its activity. This results in downstream effects on various signaling pathways, including the regulation of calcium ion channels and the activation of protein kinase C.
Biochemical and Physiological Effects
Studies have shown that [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can have a variety of biochemical and physiological effects, including the modulation of pain perception, the enhancement of memory formation, and the promotion of neuroprotection. Additionally, [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its specificity for the sigma-1 receptor, which allows for more targeted modulation of this receptor compared to other compounds that may have off-target effects. However, one limitation of using [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could investigate the potential use of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine as an analgesic or as a tool for enhancing memory formation. Finally, research could focus on developing more stable analogs of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine with longer half-lives and improved pharmacokinetic properties.

Synthesis Methods

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can be synthesized by reacting 2-fluoro-4-methoxybenzaldehyde with bicyclo[1.1.1]pentan-1-amine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder with a melting point of 146-148°C.

Scientific Research Applications

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has potential applications in scientific research due to its ability to modulate the activity of certain receptors in the brain. Specifically, [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been shown to bind to the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, memory formation, and neuroprotection.